Cas no 120296-30-2 (Carbamic acid,[(1S)-1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S)-1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 120296-30-2
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 105379
• PubChem ID: 11321954
• Update Time: 2025-04-18

Carbamic acid,[(1S)-1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1S)-1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(2S)-1-methylsulfanyl-3-oxopropan-2-yl]carbamate
• EOS-61964
• tert-butyl(S)-(1-(methylthio)-3-oxopropan-2-yl)carbamate
• 120296-30-2
• (S)-tert-butyl (1-(methylthio)-3-oxopropan-2-yl)carbamate
• SCHEMBL8269788

• Inchi： 1S/C9H17NO3S/c1-9(2,3)13-8(12)10-7(5-11)6-14-4/h5,7H,6H2,1-4H3,(H,10,12)/t7-/m0/s1
• InChI Key： UJTIBUBQPFDIPR-ZETCQYMHSA-N
• SMILES： S(C)C[C@H](C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 219.09301
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 55.4